Cas no 1851706-06-3 (Morpholine, 2,6-dimethyl-2-(trifluoromethyl)-)

• Product Name: Morpholine, 2,6-dimethyl-2-(trifluoromethyl)-
• CAS No: 1851706-06-3
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• MDL: MFCD30211087
• CID: 5211359
• PubChem ID: 126985194
• Update Time: 2025-10-30

Morpholine, 2,6-dimethyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2,6-dimethyl-2-(trifluoromethyl)-

• MDL： MFCD30211087
• Inchi： 1S/C7H12F3NO/c1-5-3-11-4-6(2,12-5)7(8,9)10/h5,11H,3-4H2,1-2H3
• InChI Key： PWJAHHMKMCIOAD-UHFFFAOYSA-N
• SMILES： N1CC(C)OC(C)(C(F)(F)F)C1

Additional information on Morpholine, 2,6-dimethyl-2-(trifluoromethyl)-

Morpholine, 2,6-dimethyl-2-(trifluoromethyl)- (CAS No. 1851706-06-3): A Comprehensive Overview of Its Applications and Recent Research Developments

Morpholine, 2,6-dimethyl-2-(trifluoromethyl)-, identified by its CAS number 1851706-06-3, is a fluorinated morpholine derivative that has garnered significant attention in the field of pharmaceuticals and specialty chemicals. This compound, characterized by its unique structural features including a trifluoromethyl group and dimethyl substitution at the 2- and 6-positions of the morpholine ring, exhibits distinct chemical and biological properties that make it a valuable candidate for various applications.

The Morpholine, 2,6-dimethyl-2-(trifluoromethyl)- molecule possesses a high degree of stability due to the presence of the trifluoromethyl group, which enhances its lipophilicity and metabolic resistance. This stability is particularly advantageous in pharmaceutical formulations where prolonged activity and bioavailability are crucial. The dimethyl groups further contribute to the compound's solubility in both polar and non-polar solvents, making it versatile for use in different chemical environments.

In recent years, Morpholine, 2,6-dimethyl-2-(trifluoromethyl)- has been extensively studied for its potential applications in drug development. Its structural motif is reminiscent of several bioactive molecules, suggesting that it may serve as a lead compound or intermediate in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in the design of kinase inhibitors, where the trifluoromethyl group can enhance binding affinity to target proteins. Additionally, its morpholine core is known to interact favorably with biological targets, making it a promising scaffold for further derivatization.

One of the most compelling aspects of Morpholine, 2,6-dimethyl-2-(trifluoromethyl)- is its role in developing antiviral and antibacterial agents. The fluorine atoms in the trifluoromethyl group contribute to electron-withdrawing effects, which can modulate the reactivity and selectivity of the compound. This property has been leveraged in designing molecules that can disrupt viral replication or bacterial metabolic pathways. Recent studies have demonstrated its efficacy in inhibiting certain enzymes that are essential for microbial survival, highlighting its potential as a therapeutic component.

The compound's unique chemical profile also makes it suitable for use as a ligand in coordination chemistry. The morpholine ring can act as a chelating agent for metal ions, forming stable complexes that have applications in catalysis and material science. These complexes often exhibit enhanced catalytic activity compared to their non-fluorinated counterparts due to the electronic effects induced by the trifluoromethyl group. Such findings open up new avenues for utilizing Morpholine, 2,6-dimethyl-2-(trifluoromethyl)- in industrial processes and advanced material synthesis.

From an environmental perspective, the stability of Morpholine, 2,6-dimethyl-2-(trifluoromethyl)- offers advantages in terms of biodegradability and ecological impact. Unlike some traditional fluorinated compounds that are persistent pollutants, this derivative has shown promise in being more readily metabolized by environmental microorganisms. This characteristic is particularly important in pharmaceutical applications where environmental persistence can lead to bioaccumulation concerns. Efforts are ongoing to optimize its synthesis pathways to minimize environmental footprint while maintaining its desired properties.

The synthetic methodologies for preparing Morpholine, 2,6-dimethyl-2-(trifluoromethyl)- have also seen significant advancements. Modern synthetic routes often employ catalytic processes that enhance yield and purity while reducing waste generation. These innovations align with the growing emphasis on green chemistry principles within the pharmaceutical industry. By adopting such sustainable practices, researchers can ensure that the production of this valuable compound remains both efficient and environmentally responsible.

In conclusion, Morpholine, 2,6-dimethyl-2-(trifluoromethyl)- (CAS No. 1851706-06-3) represents a fascinating compound with diverse applications across multiple scientific domains. Its unique structural features endow it with properties that make it suitable for drug development, material science, and environmental applications. As research continues to uncover new possibilities for this molecule, its significance is likely to grow further within both academic and industrial settings.